Cas no 952183-59-4 (1-(2-((2,5-Dimethoxyphenyl)amino)thiazol-5-yl)ethanone)

• Product Name: 1-(2-((2,5-Dimethoxyphenyl)amino)thiazol-5-yl)ethanone
• CAS No: 952183-59-4
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• MDL: MFCD09607948
• CID: 3157840
• PubChem ID: 24213834
• Update Time: 2025-05-20

1-(2-((2,5-Dimethoxyphenyl)amino)thiazol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-((2,5-Dimethoxyphenyl)amino)thiazol-5-yl)ethanone
• AKOS005072227
• 1-[2-[(2,5-Dimethoxyphenyl)amino]-5-thiazolyl]ethanone
• DTXSID401209611
• 952183-59-4
• 1-[2-(2,5-dimethoxyanilino)-1,3-thiazol-5-yl]ethanone
• MFCD09607948
• 1-[2-(2,5-dimethoxyanilino)-1,3-thiazol-5-yl]-1-ethanone
• DB-0712
• 1-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-5-yl}ethan-1-one

• MDL： MFCD09607948
• Inchi： 1S/C13H14N2O3S/c1-8(16)12-7-14-13(19-12)15-10-6-9(17-2)4-5-11(10)18-3/h4-7H,1-3H3,(H,14,15)
• InChI Key： FZCULTVCNUDOTH-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CN=C1NC1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 278.07251349Da
• Monoisotopic Mass: 278.07251349Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Melting Point: 150-152°

1-(2-((2,5-Dimethoxyphenyl)amino)thiazol-5-yl)ethanone Security Information

• HazardClass：IRRITANT

Additional information on 1-(2-((2,5-Dimethoxyphenyl)amino)thiazol-5-yl)ethanone

1-(2-((2,5-Dimethoxyphenyl)amino)thiazol-5-yl)ethanone: A Comprehensive Overview

1-(2-((2,5-Dimethoxyphenyl)amino)thiazol-5-yl)ethanone, also known by its CAS number 952183-59-4, is a highly specialized organic compound with significant applications in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. The molecule is characterized by a thiazole ring system, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. This structural feature contributes to its stability and reactivity, making it a valuable component in various chemical reactions and applications.

The thiazole ring in 1-(2-((2,5-Dimethoxyphenyl)amino)thiazol-5-yl)ethanone plays a pivotal role in its chemical behavior. Thiazole derivatives are known for their ability to participate in nucleophilic aromatic substitution reactions, which are critical in the synthesis of complex organic molecules. Recent studies have highlighted the potential of this compound as a precursor for the development of novel pharmaceutical agents. For instance, researchers have explored its use in the synthesis of bioactive compounds that exhibit anti-inflammatory and antioxidant properties.

The 2,5-dimethoxyphenyl group attached to the thiazole ring further enhances the compound's versatility. Methoxy groups are known to influence the electronic properties of aromatic rings, making them more electron-rich and susceptible to electrophilic substitution. This feature is particularly advantageous in medicinal chemistry, where such groups can modulate the pharmacokinetic properties of drugs, such as absorption and metabolism.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-(2-((2,5-Dimethoxyphenyl)amino)thiazol-5-yl)ethanone. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method has been widely adopted in research settings due to its scalability and reproducibility.

In terms of applications, 1-(2-((2,5-Dimethoxyphenyl)amino)thiazol-5-yl)ethanone has shown promise in the development of advanced materials. Its ability to form stable coordination complexes with transition metals makes it a candidate for use in catalysis and sensor technology. For example, researchers have demonstrated its utility as a ligand in palladium-catalyzed cross-coupling reactions, which are fundamental in organic synthesis.

Moreover, the compound's electronic properties make it a potential candidate for use in optoelectronic devices. The thiazole ring's conjugated system allows for efficient charge transport, which is essential for applications such as light-emitting diodes (LEDs) and photovoltaic cells. Recent studies have explored its integration into organic semiconductors, where it has shown improved charge carrier mobility compared to traditional materials.

The synthesis and characterization of 1-(2-((2,5-Dimethoxyphenyl)amino)thiazol-5-yl)ethanone have been extensively documented in recent scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to confirm its structure and purity. These studies have provided valuable insights into its molecular geometry and intermolecular interactions, further enhancing our understanding of its chemical behavior.

In conclusion, 1-(2-((2,5-Dimethoxyphenyl)amino)thiazol-5-yl)ethanone is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in both academic and industrial settings.